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Compound of Interest

Compound Name: Catechol-13C6

Cat. No.: B142630

For researchers, scientists, and drug development professionals, Catechol-13Cs is a critical tool
for tracing metabolic pathways and quantifying endogenous compounds. This technical guide
provides an overview of commercial suppliers, key product specifications, and a detailed
experimental protocol for a common application: the analysis of catechol-O-methyltransferase
(COMT) activity.

Catechol-13Ce is a stable isotope-labeled form of catechol, where all six carbon atoms on the
benzene ring are replaced with the carbon-13 isotope. This labeling makes it an ideal internal
standard for mass spectrometry-based quantification and a tracer for metabolic flux analysis,
particularly in studies of neurotransmitter metabolism and environmental science.

Commercial Availability and Product Specifications

A variety of chemical suppliers offer Catechol-13Cs for research purposes. While availability and
specifications can vary, the following table summarizes representative data for key suppliers to
facilitate comparison. Researchers are advised to consult the suppliers' websites and
certificates of analysis for the most current and detailed information.
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Molecular ) ] ]
. CAS . Chemical Isotopic Available
Supplier Weight ( ) ) o
Number Purity Purity Quantities
g/mol )
Cambridge
Isotope 99 atom % 1 mg, 5 mg,
115881-16-8 116.07 =298%
Laboratories, 13C 10 mg
Inc.
LGC
Standards N N 1 mg, 2.5 mg,
) ) 115881-16-8 116.06 Not specified Not specified
(incorporating 10 mg
TRC)
N N Inquiry for
Benchchem 115881-16-8 116.07 Not specified Not specified o
availability
BOC - - - Inquiry for
) 115881-16-8 Not specified Not specified Not specified T
Sciences availability
CymitQuimic n N 1 mg, 10 mg,
115881-16-8 116.07 Not specified Not specified
a 2500 ug

Note: "Not specified" indicates that this information is not readily available on the main product
page and may require direct inquiry with the supplier or consultation of a certificate of analysis.

Experimental Protocol: In Vitro Catechol-O-
Methyltransferase (COMT) Activity Assay

This protocol describes a method for determining the activity of the enzyme COMT, which plays
a crucial role in the metabolism of catecholamines, such as dopamine. The assay utilizes
Catechol-13Ce as a substrate and quantifies the formation of its O-methylated products,
guaiacol-13Ces and veratrole-13Cs, using gas chromatography-mass spectrometry (GC-MS).

Materials:

e Catechol-13Cs
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e S-adenosyl-L-methionine (SAM), the methyl group donor
e Recombinant human COMT enzyme

e Phosphate buffer

o Ethyl acetate

« Internal standard (e.g., a deuterated analog of the products)

GC-MS system
Procedure:

o Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture
containing phosphate buffer, a specified concentration of recombinant human COMT
enzyme, and SAM.

« Initiation of Reaction: Start the enzymatic reaction by adding Catechol-13Cs to the reaction
mixture.

 Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 30 minutes)
to allow for the enzymatic conversion of Catechol-*3Ce.

e Reaction Termination: Stop the reaction by adding an acid (e.g., perchloric acid) to denature
the enzyme.

o Extraction: Add an internal standard and ethyl acetate to the mixture. Vortex vigorously to
extract the methylated products (guaiacol-*3Ces and veratrole-13Ce) into the organic phase.

e Phase Separation: Centrifuge the mixture to separate the organic and aqueous phases.

o Sample Preparation for GC-MS: Carefully transfer the organic layer to a new tube and
evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried residue in a
suitable solvent for GC-MS analysis.

e GC-MS Analysis: Inject the prepared sample into the GC-MS system. Use selected ion
monitoring (SIM) to detect and quantify the characteristic ions of guaiacol-13Ce, veratrole-
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13Ce, and the internal standard.

o Data Analysis: Calculate the amount of each product formed based on the peak areas
relative to the internal standard. COMT activity is then expressed as the rate of product
formation (e.g., nmol/min/mg protein).

Visualizing the COMT-Mediated Metabolism of
Catechol-3*Ce

The following diagram illustrates the enzymatic reaction and the subsequent steps of the
experimental workflow for the COMT activity assay.
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Caption: Workflow for COMT activity assay using Catechol-13Cs.

Signaling Pathway Context: Dopamine Metabolism

Catechol-13Ce is instrumental in studying the metabolic fate of catecholamines like dopamine.
The following diagram depicts the primary metabolic pathway of dopamine, highlighting the role
of COMT and monoamine oxidase (MAQO). By using labeled catechol as a surrogate,
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researchers can trace this pathway and investigate the effects of drugs or genetic variations on
dopamine metabolism.
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Caption: Simplified metabolic pathway of dopamine.

« To cite this document: BenchChem. [Commercial Suppliers and Technical Applications of
Catechol-13Ce: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142630#commercial-suppliers-of-catechol-13c6]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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